Cas no 1261805-68-8 (5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde)

• Product Name: 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde
• CAS No: 1261805-68-8
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4992318
• Update Time: 2025-07-21

5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde

• Inchi： 1S/C14H7ClF4O/c15-12-6-10(13(16)5-8(12)7-20)9-3-1-2-4-11(9)14(17,18)19/h1-7H
• InChI Key： DYXADYQQYUQWLG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C(=C1)C1C=CC=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Additional information on 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde

Introduction to 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde (CAS No. 1261805-68-8)

5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1261805-68-8, belongs to a class of biphenyl derivatives that exhibit promising biological activities. The structural features of this molecule, particularly the presence of a chloro substituent, a fluoro group, and a trifluoromethyl moiety, contribute to its unique chemical properties and potential applications.

The biphenyl core is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of halogen atoms, such as chlorine and fluorine, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Specifically, the 5-chloro and 2-fluoro substituents on the biphenyl ring are strategically positioned to influence electronic distribution and molecular interactions, which are critical for binding affinity and selectivity.

The 2'-(trifluoromethyl) group further modulates the pharmacokinetic profile of the compound by increasing its resistance to metabolic degradation. This feature is particularly valuable in drug design, as it helps to prolong the half-life of the active pharmaceutical ingredient (API) and improve overall bioavailability. Additionally, the aldehyde functional group at the 4-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from biphenyl derivatives. These compounds have shown efficacy in various therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders. The structural motifs present in 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde align well with these trends, making it a compelling subject for further investigation.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of halogenated biphenyls as kinase inhibitors. The researchers demonstrated that substituents like chlorine and fluorine could significantly enhance binding affinity to target enzymes by improving hydrophobic interactions and electronic tuning. The findings from this study provide a strong rationale for exploring the pharmacological properties of 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the biphenyl core efficiently. The introduction of fluorine and trifluoromethyl groups typically requires specialized reagents and techniques to ensure high yield and purity.

The biological evaluation of 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde has revealed several interesting properties. Preclinical studies indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Additionally, preliminary data suggest that it may modulate inflammatory pathways by interacting with specific enzymes involved in signal transduction.

The impact of fluorine substitution on pharmacological activity is another area of active research. Fluorine atoms are known to influence both the physical properties and biological effects of molecules. For instance, they can enhance binding affinity by participating in hydrophobic interactions or by stabilizing specific conformational states of the target protein. In the case of 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde, the presence of multiple fluorine atoms may contribute to its unique pharmacological profile.

The development of agrochemicals also benefits from halogenated biphenyl derivatives due to their enhanced bioactivity and environmental stability. Compounds with similar structural features have been reported to exhibit potent herbicidal and fungicidal properties. The combination of chlorine, fluorine, and trifluoromethyl groups in 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde makes it a promising candidate for further exploration in this field.

In conclusion, 5-Chloro-2-fluoro-2'-(trifluoromethyl)biphenyl-4-carbaldehyde (CAS No. 1261805-68-8) is a versatile organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of chloro, fluoro, and trifluoromethyl substituents, contribute to its intriguing chemical properties and biological activities. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in drug discovery efforts.